3-(4-Quinolyl)-2-propenylamine

• Molecular Formula: C12H12N2
• Molecular Weight: 184.24 g/mol
• IUPAC Name: 3-quinolin-4-ylprop-2-en-1-amine
• InChI: InChI=1S/C12H12N2/c13-8-3-4-10-7-9-14-12-6-2-1-5-11(10)12/h1-7,9H,8,13H2
• InChI Key: UAJOHTPJVGVBJV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CC=N2)C=CCN

Description

3-(4-Quinolyl)-2-propenylamine is a quinoline-derived compound featuring a propenylamine side chain attached to the 4-position of the quinoline ring. Quinoline derivatives are widely studied for their diverse biological activities, including antimicrobial, anti-inflammatory, and antitumor properties. The propenylamine moiety introduces a reactive amine group conjugated with an alkene, which may enhance interactions with biological targets or influence physicochemical properties such as solubility and stability.

Comparison with Similar Compounds

Structural Comparisons

Quinoline Derivatives with Amino Substituents

• 4-Amino-2-(4-chlorophenyl)-3-(4-methoxyphenyl)quinoline (4k): Features a chloro- and methoxy-substituted phenyl ring at positions 2 and 3 of the quinoline core, respectively.
• 3-(4-Quinolyl)-2-propenylamine: Replaces the aryl substituents with a propenylamine chain, introducing conformational flexibility and a primary amine for reactivity .

Sulfur-Containing Quinoline Derivatives

• 2-Chlorophenyl 3-(4-chlorophenyl)-2-quinolinyl sulfide: Contains a sulfide linkage instead of an amine, reducing polarity and altering electronic properties compared to the propenylamine derivative .
• 2-((2,4-Dichlorophenyl)sulfonyl)-3-((2-methyl(4-quinolyl))amino)prop-2-enenitrile: Integrates a sulfonyl group and nitrile, increasing electron-withdrawing effects, which contrast with the electron-donating propenylamine group .

Quinoxaline Analogues

• 4-(3-Methyl-quinoxalin-2-yl)-6-(3,4,5-trimethoxy-phenyl)-pyrimidin-2-ylamine (7c): Substitutes quinoline with a quinoxaline core, which alters aromatic π-system interactions and redox properties .

Key Observations :

• Palladium catalysts are common in quinoline functionalization but may vary based on substituent complexity .
• Propargylamines employ copper catalysis, highlighting divergent synthetic pathways compared to propenylamines .

Physicochemical Properties

Compound	Molecular Formula	Molecular Weight (g/mol)	Melting Point (°C)	Key Functional Groups
3-(4-Quinolyl)-2-propenylamine	C₁₂H₁₂N₂	184.24	Not reported	Quinoline, propenylamine
4k	C₂₂H₁₈ClN₂O	377.85	223–225	Chlorophenyl, methoxyphenyl
2-Chlorophenyl quinolinyl sulfide	C₂₁H₁₃Cl₂NS	382.31	Not reported	Sulfide, chloro substituents
Quinoxaline derivative 7c	C₂₃H₂₃N₅O₄	457.47	Not reported	Trimethoxyphenyl, pyrimidine

Key Observations :

• Propenylamine derivatives (e.g., C₁₂H₁₂N₂) are lighter and likely more polar than sulfur-containing analogues (e.g., 382.31 g/mol for sulfide derivatives) .
• Methoxy and chloro substituents increase molecular weight and influence melting points .